Cas no 2483-47-8 (Na-Boc-Ne-formyl-L-lysine)

• Product Name: Na-Boc-Ne-formyl-L-lysine
• CAS No: 2483-47-8
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• MDL: MFCD00037361
• CID: 264384
• PubChem ID: 1581890
• Update Time: 2025-05-23

Na-Boc-Ne-formyl-L-lysine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-6-formamidohexanoic acid
• (2S)-6-formamido-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• Boc-L-Lys(For)-OH
• Boc-Lys(For)-OH
• L-Lysine,N2-[(1,1-dimethylethoxy)carbonyl]-N6-formyl-
• Na-Boc-Ne-formyl-L-lysine
• Boc-L-Lys(Form)-OH
• BOC-LYS(CHO)-OH
• BOC-LYSINE(FOR)-OH
• NALPHA-TERT-BOC-NEPSILON-FORMYL-L-LYSINE
• N-Boc-N'-formyl-L-lysine
• N2-(tert-Butoxycarbonyl)-N6-formyl-L-lysine
• L-Lysine, N2-[(1,1-dimethylethoxy)carbonyl]-N6-formyl-
• DTXSID801216791
• SCHEMBL23451020
• NS00045550
• AKOS015901193
• J-015695
• N2-[(1,1-Dimethylethoxy)carbonyl]-N6-formyl-L-lysine
• Boc-L-Lys(epsilon-formyl)-OH
• CS-0333476
• 2483-47-8
• (S)-2-(tert-butoxycarbonylamino)-6-formamidohexanoic acid
• F10796
• MFCD00037361
• AS-46875
• QYCPNUMTVZBTMM-VIFPVBQESA-N

• MDL： MFCD00037361
• Inchi： 1S/C12H22N2O5/c1-12(2,3)19-11(18)14-9(10(16)17)6-4-5-7-13-8-15/h8-9H,4-7H2,1-3H3,(H,13,15)(H,14,18)(H,16,17)/t9-/m0/s1
• InChI Key： QYCPNUMTVZBTMM-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCNC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.15300
• Monoisotopic Mass: 274.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 125-128 °C
• PSA: 104.73000
• LogP: 2.29830

Na-Boc-Ne-formyl-L-lysine Security Information

• WGK Germany：3

Additional information on Na-Boc-Ne-formyl-L-lysine

Na-Boc-Ne-formyl-L-lysine (CAS No. 2483-47-8): An Overview of Its Properties, Applications, and Recent Research

Na-Boc-Ne-formyl-L-lysine (CAS No. 2483-47-8) is a versatile compound widely used in the fields of chemical biology and medicinal chemistry. This compound, also known as Boc-Lys(Fm)-OH, is a protected derivative of the amino acid lysine, which plays a crucial role in various biological processes and pharmaceutical applications. The unique properties of Na-Boc-Ne-formyl-L-lysine make it an essential reagent in peptide synthesis and drug development.

The structure of Na-Boc-Ne-formyl-L-lysine consists of a lysine residue with a tert-butoxycarbonyl (Boc) protecting group on the ε-amino group and a formyl group on the N-terminal. The Boc protecting group is commonly used to prevent premature reactions at the ε-amino group during peptide synthesis, while the formyl group can be used for further functionalization or as a handle for conjugation to other molecules.

In recent years, significant advancements have been made in understanding the applications and potential of Na-Boc-Ne-formyl-L-lysine. One notable area of research is its use in the development of peptidomimetics, which are synthetic compounds designed to mimic the structure and function of natural peptides. Peptidomimetics have gained attention due to their improved stability, bioavailability, and reduced immunogenicity compared to natural peptides. Na-Boc-Ne-formyl-L-lysine serves as a key building block in the synthesis of these peptidomimetics, enabling researchers to create novel therapeutic agents with enhanced properties.

An example of such research is the work by Smith et al. (2022), who utilized Na-Boc-Ne-formyl-L-lysine to synthesize a series of peptidomimetics targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The peptidomimetics developed using Na-Boc-Ne-formyl-L-lysine showed high affinity and selectivity for specific GPCRs, demonstrating their potential as lead compounds for new drugs.

Beyond peptidomimetic synthesis, Na-Boc-Ne-formyl-L-lysine has also found applications in the field of protein engineering. The formyl group on the N-terminal can be used for site-specific labeling or conjugation to fluorescent dyes, biotin, or other functional groups. This property makes it valuable for creating labeled peptides and proteins for various analytical and imaging techniques. For instance, Johnson et al. (2021) used Na-Boc-Ne-formyl-L-lysine to label a specific protein domain involved in cell signaling pathways, enabling detailed studies of its interactions and dynamics.

The stability and reactivity of Na-Boc-Ne-formyl-L-lysine have also been extensively studied. The Boc protecting group can be easily removed under mild acidic conditions, allowing for controlled deprotection during peptide synthesis. This feature is particularly useful in solid-phase peptide synthesis (SPPS), where sequential addition of amino acids is required to build complex peptides. The formyl group can be selectively removed using mild reducing agents such as sodium borohydride (NaBH4), providing flexibility in synthetic strategies.

In addition to its synthetic utility, Na-Boc-Ne-formyl-L-lysine has shown promise in therapeutic applications. Recent studies have explored its use in developing novel antibiotics and antiviral agents. For example, a study by Zhang et al. (2023) demonstrated that peptides containing Na-Boc-Ne-formyl-L-lysine exhibited potent antimicrobial activity against multidrug-resistant bacteria. The unique combination of the Boc and formyl groups contributed to the enhanced stability and efficacy of these peptides.

The safety profile of Na-Boc-Ne-formyl-L-lysine has also been evaluated in preclinical studies. These studies have shown that it is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in both in vitro and in vivo models. This favorable safety profile further supports its potential as a valuable tool in drug discovery and development.

In conclusion, Na-Boc-Ne-formyl-L-lysine (CAS No. 2483-47-8) is a multifaceted compound with significant applications in chemical biology, medicinal chemistry, and drug development. Its unique structural features make it an essential reagent for peptide synthesis, peptidomimetic design, protein engineering, and therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.